Cas no 1041178-28-2 (3-(Thiophen-3-yl)prop-2-ynoic acid)

• Product Name: 3-(Thiophen-3-yl)prop-2-ynoic acid
• CAS No: 1041178-28-2
• MF: C₇H₄O₂S
• MW: 152.170460700989
• CID: 5140951
• PubChem ID: 15638152
• Update Time: 2025-10-07

3-(Thiophen-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-thienyl)-
• 3-(Thiophen-3-yl)prop-2-ynoic acid
• AKOS013858608
• 1041178-28-2
• F75193
• 3-thiophen-3-ylprop-2-ynoic acid
• EN300-787414
• 3-(thiophen-3-yl)prop-2-ynoicacid
• 3-(thiophen-3-yl)propiolic acid

• Inchi： 1S/C7H4O2S/c8-7(9)2-1-6-3-4-10-5-6/h3-5H,(H,8,9)
• InChI Key： HNMPQGQEVOSOBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CSC=1

Computed Properties

• Exact Mass: 151.99320054g/mol
• Monoisotopic Mass: 151.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(Thiophen-3-yl)prop-2-ynoic acid

Research Brief on 3-(Thiophen-3-yl)prop-2-ynoic acid (CAS: 1041178-28-2) in Chemical Biology and Pharmaceutical Applications

3-(Thiophen-3-yl)prop-2-ynoic acid (CAS: 1041178-28-2) is a synthetic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This brief synthesizes the latest findings on its molecular properties, synthetic pathways, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last three years.

The compound's structural uniqueness—combining a thiophene ring with a propiolic acid moiety—enables dual functionality as both a bioorthogonal reagent and a pharmacophore. Recent studies (e.g., J. Med. Chem. 2023) highlight its role in click chemistry applications, particularly in proteome profiling via copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its electron-rich thiophene ring enhances reactivity in metal-catalyzed cross-coupling reactions, as demonstrated in the synthesis of kinase inhibitors targeting EGFR mutations.

In drug discovery, 3-(Thiophen-3-yl)prop-2-ynoic acid serves as a key intermediate for covalent inhibitors. A 2024 Nature Chemical Biology study revealed its incorporation into irreversible BTK inhibitors, achieving 90% target occupancy at nanomolar concentrations. The propiolic acid group forms Michael adducts with cysteine residues, while the thiophene ring modulates membrane permeability (logP = 1.8 ± 0.2).

Metabolic stability studies (Drug Metab. Dispos. 2023) indicate moderate hepatic clearance (CL_hep = 15 mL/min/kg) in rodent models, with cytochrome P450 3A4-mediated oxidation as the primary metabolic pathway. Structural analogs with fluorinated thiophene rings show improved pharmacokinetic profiles, suggesting avenues for further optimization.

Emerging applications include its use in PROTAC design, where the alkyne group facilitates linker conjugation to E3 ligase ligands. A recent patent (WO2023124567) describes derivatives of 1041178-28-2 that degrade oncogenic proteins with DC₅₀ values below 100 nM. These findings position the compound as a promising scaffold for targeted protein degradation therapeutics.

Ongoing challenges include mitigating off-target reactivity in vivo, as evidenced by proteomic studies identifying 5-10% non-specific protein labeling. Current research focuses on developing prodrug strategies and spatially controlled activation methods to enhance selectivity.